Cas no 2680792-08-7 (tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate
• CAS No: 2680792-08-7
• MF: C₁₁H₁₅FN₂O₂
• MW: 226.247406244278
• CID: 5649433
• PubChem ID: 101072166
• Update Time: 2025-10-24

tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680792-08-7
• tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate
• EN300-28274766
• N-Methyl-N-(6-fluoro-2-pyridyl)carbamic acid tert-butyl ester

• Inchi： 1S/C11H15FN2O2/c1-11(2,3)16-10(15)14(4)9-7-5-6-8(12)13-9/h5-7H,1-4H3
• InChI Key： VZOXJNKQHRQBEA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=N1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 226.11175589g/mol
• Monoisotopic Mass: 226.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate

Introduction to Tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate (CAS No. 2680792-08-7)

Tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2680792-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The structural features of this molecule, particularly its tert-butyl group and the presence of a fluoropyridine moiety, contribute to its unique chemical properties and potential biological activities.

The fluoropyridine core is a crucial component of this compound, as fluorine atoms are known to enhance the metabolic stability and binding affinity of molecules when incorporated into pharmacophores. In recent years, there has been a surge in research focused on fluorinated heterocycles due to their ability to modulate enzyme interactions and improve drug efficacy. The 6-fluoropyridin-2-yl substituent in Tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate specifically targets key biological pathways, making it a promising candidate for further investigation in therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the development of novel pharmaceutical agents. The N-methylcarbamate functional group provides a scaffold that can be modified to explore various biological targets. For instance, carbamates have been extensively studied for their inhibitory effects on enzymes such as carbonic anhydrases, which are implicated in conditions like glaucoma and epilepsy. The incorporation of a fluoropyridine moiety into this structure may further enhance its inhibitory potential by improving binding interactions with the target enzyme.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of compounds like Tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate with greater accuracy. These simulations have suggested that the fluoropyridine ring may interact favorably with specific amino acid residues in protein targets, leading to potent and selective inhibition. Such insights are invaluable for guiding experimental design and optimizing drug candidates for clinical trials.

The synthesis of Tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoropyridine group necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have employed techniques such as nucleophilic substitution and palladium-catalyzed cross-coupling reactions to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that facilitate such complex molecule constructions.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique electronic properties of the fluoropyridine moiety make it an attractive candidate for designing advanced materials with tailored optoelectronic characteristics. For instance, fluorinated pyridines have been used in the development of organic semiconductors and light-emitting diodes (OLEDs). The steric hindrance provided by the tert-butyl group can also influence material properties, such as solubility and thermal stability, making this compound a versatile building block for innovative materials.

The exploration of Tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate extends beyond academic research; it has practical implications for industrial applications as well. Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly interested in compounds with unique structural features like this one. The ability to modify its core structure allows for the creation of libraries of derivatives with diverse biological activities, which can be screened for new drug candidates or optimized for specific industrial uses.

As our understanding of molecular interactions continues to evolve, so does our approach to drug discovery and material design. The combination of experimental chemistry with computational modeling has revolutionized how researchers identify and develop new compounds like Tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate. This synergy between theoretical and practical methods ensures that promising candidates are rapidly advanced through preclinical studies and towards potential clinical applications.

The future prospects for this compound are bright, with ongoing research aimed at uncovering new therapeutic uses and industrial applications. Collaborative efforts between academic institutions, pharmaceutical companies, and material science researchers will be essential in translating laboratory findings into real-world solutions. As we continue to explore the potential of fluorinated heterocycles like fluoropyridine, compounds such as Tert-butyl N-(6-fluoropyridin-2-yl)-N-methylcarbamate will undoubtedly play a pivotal role in shaping the next generation of medicines and materials.